Cas no 1805511-22-1 (2,3-Bis(trifluoromethyl)-6-chloromandelic acid)

• Product Name: 2,3-Bis(trifluoromethyl)-6-chloromandelic acid
• CAS No: 1805511-22-1
• MF: C₁₀H₅ClF₆O₃
• MW: 322.588323354721
• CID: 4942729
• Update Time: 2025-10-30

2,3-Bis(trifluoromethyl)-6-chloromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-6-chloromandelic acid

• Inchi： 1S/C10H5ClF6O3/c11-4-2-1-3(9(12,13)14)6(10(15,16)17)5(4)7(18)8(19)20/h1-2,7,18H,(H,19,20)
• InChI Key： KGZVZGHKGOPCRD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C(C(F)(F)F)=C1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 3.2
• Topological Polar Surface Area: 57.5

Additional information on 2,3-Bis(trifluoromethyl)-6-chloromandelic acid

Recent Advances in the Study of 2,3-Bis(trifluoromethyl)-6-chloromandelic Acid (CAS: 1805511-22-1)

2,3-Bis(trifluoromethyl)-6-chloromandelic acid (CAS: 1805511-22-1) is a fluorinated mandelic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and chloro substituents, exhibits unique physicochemical properties that make it a promising candidate for various applications, including drug development and agrochemical synthesis. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, shedding light on its versatility and utility in medicinal chemistry.

The synthesis of 2,3-Bis(trifluoromethyl)-6-chloromandelic acid has been optimized through innovative catalytic methods, as reported in a 2023 study published in the Journal of Fluorine Chemistry. Researchers employed a palladium-catalyzed asymmetric hydrogenation of the corresponding α-keto acid, achieving high enantioselectivity (up to 98% ee) and yield (92%). This advancement addresses previous challenges in the stereoselective synthesis of fluorinated mandelic acid derivatives, which are critical for their biological activity. The study also highlighted the compound's stability under physiological conditions, making it suitable for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2,3-Bis(trifluoromethyl)-6-chloromandelic acid exhibits inhibitory effects on certain enzymes involved in inflammatory pathways. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that the compound acts as a potent inhibitor of cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM. This finding suggests its potential as a lead compound for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity and reduced side effects. Molecular docking studies revealed that the trifluoromethyl groups enhance binding affinity to the COX-2 active site, while the chloro substituent contributes to metabolic stability.

Further investigations into the compound's mechanism of action have been conducted using advanced spectroscopic techniques, including NMR and X-ray crystallography. A collaborative study between academic and industrial researchers, published in ACS Medicinal Chemistry Letters in early 2024, elucidated the compound's interaction with target proteins at the atomic level. The researchers identified key hydrogen bonding and hydrophobic interactions mediated by the mandelic acid core and its substituents, providing a structural basis for rational drug design. These insights are expected to guide the optimization of 2,3-Bis(trifluoromethyl)-6-chloromandelic acid derivatives for enhanced potency and pharmacokinetic properties.

Beyond its pharmaceutical applications, 2,3-Bis(trifluoromethyl)-6-chloromandelic acid has also been explored in agrochemical research. A recent patent application (WO2023124567) describes its use as a key intermediate in the synthesis of novel herbicides with improved efficacy against resistant weed species. The compound's fluorinated structure contributes to its lipophilicity and membrane permeability, enabling efficient uptake by target plants. Field trials conducted in 2023 demonstrated promising results, with the derived herbicides showing broad-spectrum activity at lower application rates compared to conventional products.

In conclusion, recent research on 2,3-Bis(trifluoromethyl)-6-chloromandelic acid (CAS: 1805511-22-1) has highlighted its multifaceted potential in both pharmaceutical and agrochemical domains. Advances in synthetic methodologies, coupled with a deeper understanding of its biological activities and mechanisms, position this compound as a valuable scaffold for future drug discovery and crop protection strategies. Ongoing studies are expected to further explore its therapeutic applications, particularly in inflammation-related disorders, and to optimize its properties for commercial development.